Cas no 286381-33-7 (Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)-)

• Product Name: Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)-
• CAS No: 286381-33-7
• MF: C₇H₃Cl₆NO
• MW: 329.822816133499
• CID: 3929730
• Update Time: 2026-04-17

Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)-

Additional information on Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)-

Recent Advances in the Study of Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)- (CAS: 286381-33-7)

Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)- (CAS: 286381-33-7) is a highly chlorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications. Recent studies have focused on its synthesis, reactivity, and biological activities, providing new insights into its utility in drug discovery and agrochemical development.

One of the key advancements in the synthesis of this compound involves the optimization of chlorination and methoxylation reactions to improve yield and purity. Researchers have reported a novel catalytic system that enhances the selectivity of trichloromethylation at the 6-position of the pyridine ring, which is critical for achieving the desired product with minimal byproducts. This methodological improvement has significant implications for large-scale production and industrial applications.

In terms of biological activity, recent in vitro studies have demonstrated that Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)- exhibits potent inhibitory effects against certain enzymes involved in inflammatory pathways. Specifically, it has shown promise as a potential lead compound for the development of anti-inflammatory agents. Molecular docking studies suggest that the trichloromethyl group plays a crucial role in binding to the active site of target proteins, thereby modulating their activity.

Additionally, this compound has been investigated for its herbicidal properties. Field trials have indicated that it can effectively control a broad spectrum of weeds with minimal environmental impact, making it a candidate for sustainable agrochemical formulations. The mode of action appears to involve disruption of photosynthetic electron transport, a mechanism that is distinct from many existing herbicides.

Despite these promising findings, challenges remain in the development of Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)- for practical applications. Issues such as stability under various environmental conditions and potential toxicity to non-target organisms need to be addressed through further research. Ongoing studies are exploring derivatization strategies to enhance its pharmacokinetic properties and reduce off-target effects.

In conclusion, Pyridine, 3,4,5-trichloro-2-methoxy-6-(trichloromethyl)- represents a versatile scaffold with significant potential in both medicinal and agricultural chemistry. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic and agrochemical solutions.